Cas no 239-90-7 (Dinaphtho[1,2-b:2',3'-d]furan(6CI,7CI,8CI,9CI))

Dinaphtho[1,2-b:2',3'-d]furan(6CI,7CI,8CI,9CI) structure
239-90-7 structure
Product Name:Dinaphtho[1,2-b:2',3'-d]furan(6CI,7CI,8CI,9CI)
CAS No:239-90-7
MF:C20H12O
MW:268.308685302734
CID:253565
PubChem ID:21087988
Update Time:2025-04-19

Dinaphtho[1,2-b:2',3'-d]furan(6CI,7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Dinaphtho[1,2-b:2',3'-d]furan(6CI,7CI,8CI,9CI)
    • dinaphtho[2,1-b,2',3'-d]furan
    • 2',3'-d]furan
    • 2,3-d]furan200µg
    • Dinaphtho<1,2-b:2',3'-d>furan
    • SCHEMBL5469700
    • 12-oxapentacyclo[11.8.0.02,11.04,9.014,19]henicosa-1(13),2,4,6,8,10,14,16,18,20-decaene
    • 239-90-7
    • DTXSID90610657
    • Dinaphtho[1,2-b:2',3'-d]furan
    • Inchi: 1S/C20H12O/c1-2-7-15-12-19-18(11-14(15)6-1)17-10-9-13-5-3-4-8-16(13)20(17)21-19/h1-12H
    • InChI Key: BTFMGNUTUKSEES-UHFFFAOYSA-N
    • SMILES: O1C2C=C3C=CC=CC3=CC=2C2C=CC3C=CC=CC=3C1=2

Computed Properties

  • Exact Mass: 268.08900
  • Monoisotopic Mass: 268.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 13.1Ų

Experimental Properties

  • Density: 1.285
  • Boiling Point: 486.9 °C at 760 mmHg
  • Flash Point: 271.6 °C
  • PSA: 13.14000
  • LogP: 5.89240

Dinaphtho[1,2-b:2',3'-d]furan(6CI,7CI,8CI,9CI) Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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